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Compound of Interest

Compound Name: D-Glucose-d1-3

Cat. No.: B15570963

Essential Safety and Handling Guide for D-
Glucose-d1-3

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling D-Glucose-d1-3. The following
procedures are designed to ensure the safe handling, use, and disposal of this compound,
fostering a secure and compliant laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

While D-Glucose is generally considered to have low toxicity, some suppliers of deuterated
glucose classify it as a substance that can cause skin and eye irritation and may be harmful if
swallowed.[1] Therefore, a cautious approach to handling is recommended. D-Glucose-d1-3 is
a stable isotope-labeled compound and is not radioactive.[2][3]

Table 1: Recommended Personal Protective Equipment (PPE) for Handling D-Glucose-d1-3
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PPE Category Item Specification

Must be worn at all times in the
) Safety Glasses with Side laboratory to protect from dust
Eye Protection ) ] ]
Shields or Goggles particles and potential

splashes.[1][4][5][6]

Chemically resistant gloves are
] o recommended to prevent skin
Hand Protection Nitrile Gloves
contact.[1][4][7] Inspect gloves

for tears before use.

Should be worn to protect skin
Body Protection Laboratory Coat and clothing from

contamination.[1][4][8]

Use in a well-ventilated area.

[2][4] A respirator may be
Respiratory Not generally required necessary if handling large

quantities or if dust is

generated.[1]

Operational Plan for Handling D-Glucose-d1-3

Adherence to a standardized operational workflow is critical for minimizing exposure and
preventing contamination.

Experimental Workflow for Handling D-Glucose-d1-3
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Caption: Workflow for the safe handling of D-Glucose-d1-3.
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Step-by-Step Protocol:
e Preparation:

o Put on all required PPE as specified in Table 1, including a lab coat, safety glasses, and
nitrile gloves.[1][4][6]

o Ensure you are working in a well-ventilated area, such as a chemical fume hood,
especially when handling the powdered form to avoid inhalation of dust.[2][4]

e Handling:

o When weighing the compound, do so in a draft-shielded balance or a fume hood to
prevent the aerosolization of powder.[4]

o If preparing a solution, add the D-Glucose-d1-3 to the solvent slowly to avoid splashing.
e Post-Handling:

o After use, thoroughly clean the workspace and any equipment used with an appropriate
cleaning agent.

o Dispose of any contaminated materials, such as weighing paper or gloves, in a designated
waste container.[2]

o Remove your PPE and wash your hands thoroughly with soap and water.[4]

Disposal Plan for D-Glucose-d1-3

As D-Glucose-d1-3 is a non-radioactive, stable isotope-labeled compound, it does not require
special disposal procedures for radioactive waste.[2][3] It should be treated as non-hazardous
solid chemical waste, unless mixed with hazardous materials.

Step-by-Step Disposal Protocol:

» Containerization and Labeling:
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o Place waste D-Glucose-d1-3 and any contaminated disposable materials into a clean,
dry, and sealable container.[2]

o Clearly label the container with "D-Glucose-d1-3" and any other identifiers required by
your institution's waste management program.[2]

o Waste Segregation:
o Store the sealed waste container with other non-hazardous solid chemical waste.
o Keep it separate from incompatible materials, such as strong oxidizing agents.[9]
e Institutional Coordination:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the chemical waste.[2]

o Do not dispose of D-Glucose-d1-3 down the drain or in regular trash unless explicitly
permitted by your institution's guidelines.[2]

Spill Management:

In the event of a spill, avoid generating dust.[2] Use a dry method, such as sweeping or
vacuuming, to clean up the spilled material.[2] Place the collected material in a sealed and
labeled container for disposal.[2] Clean the spill area with soap and water.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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